Cas no 56894-37-2 (Benzoic acid, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-)

Benzoic acid, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)- structure
56894-37-2 structure
Product Name:Benzoic acid, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-
CAS No:56894-37-2
MF:C15H10N2O3
MW:266.25150346756
CID:347538
PubChem ID:12392092
Update Time:2025-04-19

Benzoic acid, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-
    • 2-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoic acid
    • AKOS017550088
    • DTXSID50496035
    • 56894-37-2
    • KZGNBBSIFFFNSU-UHFFFAOYSA-N
    • 2-(5-phenyl-1,3,4-oxadiazole-2-yl) benzoic acid
    • SCHEMBL11611972
    • Inchi: 1S/C15H10N2O3/c18-15(19)12-9-5-4-8-11(12)14-17-16-13(20-14)10-6-2-1-3-7-10/h1-9H,(H,18,19)
    • InChI Key: KZGNBBSIFFFNSU-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=NN=C1C1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 266.0692
  • Monoisotopic Mass: 266.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 76.2Ų

Experimental Properties

  • PSA: 76.22
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